Screening and investigation of a short antimicrobial peptide: AVGAV†
Journal of Materials Chemistry B Pub Date: 2023-10-26 DOI: 10.1039/D3TB01672B
Abstract
Bacterial resistance to various drugs is a major problem concerning the field of antibacterial agents. Fortunately, peptides with antibacterial activity can alleviate this problem. In this study, a short peptide (AVGAV) with excellent antibacterial activity was successfully screened from a peptide library by a self-made membrane chromatographic packing. The AVGAV peptide exhibits good biocompatibility and is non-toxic and non-irritating, which ensures that it presents safe antibacterial effects. AVGAV promoted wound healing in a mouse wound bacterial infection model. Most importantly, as a synthetic antimicrobial peptide, AVGAV can alleviate the problem of bacterial resistance, thus improving its application potential. This study provides a solution to the existing and potential problem of bacterial resistance.
Recommended Literature
- [1] Environmentally-friendly processing of thermosets by two-stage sequential aza-Michael addition and free-radical polymerization of amine–acrylate mixtures
- [2] Correction: Affinity binding of chicken apolipoprotein A1 to a novel flax orbitide (linusorb)
- [3] Dietary nucleotides supplementation during the suckling period improves the antioxidative ability of neonates with intrauterine growth retardation when using a pig model†
- [4] Index of subjects
- [5] Towards white light emission from a hybrid thin film of a self-assembled ternary samarium(iii) complex†
- [6] Back cover
- [7] Computational identification of natural product inhibitors against EGFR double mutant (T790M/L858R) by integrating ADMET, machine learning, molecular docking and a dynamics approach†
- [8] Selective detection of inorganic phosphates in live cells based on a responsive fluorescence probe†
- [9] Novel room light-induced disproportionation reaction of organo-ditin and -dilead compounds with organic dichalcogenides: an efficient salt-free route to organo-tin and -lead chalcogenides
- [10] Spectroscopic exploration of drug–protein interaction: a study highlighting the dependence of the magnetic field effect on inter-radical separation distance formed during photoinduced electron transfer
Journal Nameļ¼Journal of Materials Chemistry B
Research Products
-
BenzoBthiophene-7-carbaldehyde
CAS no.: 10134-91-5
-
CAS no.: 119823-35-7
-
CAS no.: 117902-15-5
